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Compound of Interest

Compound Name:
2-Propanone, 1-(2-

hydroxyethoxy)-

Cat. No.: B13828123

Get Quote

Executive Summary & Chemical Identity
Objective: Provide an authoritative, legally compliant disposal strategy for 2-Propanone, 1-(2-
hydroxyethoxy)- (also known as 1-(2-hydroxyethoxy)acetone). Scope: This guide covers

hazard identification, waste segregation, packaging, and regulatory classification for research

and industrial settings.

Chemical Profile:

Chemical Name: 2-Propanone, 1-(2-hydroxyethoxy)-

Molecular Formula:

Functional Classification: Glycol Ether / Ketone

Structural Logic: The molecule contains a ketone group (flammability hazard) and an ether

linkage terminating in a hydroxyl group (polarity/solubility).

Disposal Class: Non-Halogenated Organic Solvent (Ignitable).
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Hazard Identification & Waste Classification
Effective disposal begins with accurate characterization.[1] Due to the ether and ketone

functionalities, this substance must be treated as a Flammable/Combustible Liquid and a

potential Peroxide Former upon prolonged storage.

Hazard Category Classification
Critical Disposal
Implication

Flammability Ignitable Waste (D001)

Must be stored away from

oxidizers. Flash point is likely

between 60°C–93°C

(Combustible), but treat as

Flammable for safety margins.

Reactivity Peroxide Suspect

Contains a

ether linkage. While less

aggressive than diethyl ether,

check for peroxides if stored

>12 months before disposal.

Health Irritant (Skin/Eye)

PPE (Nitrile/Butyl gloves) is

mandatory during waste

transfer.

Solubility Water Soluble

DO NOT pour down the drain.

High biological oxygen

demand (BOD) violates sewer

discharge permits.

Pre-Disposal Handling & Segregation
Core Directive: Never mix this chemical with incompatible waste streams. Violent reactions

may occur.[2][3]

Incompatibility Matrix
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Oxidizers: Nitric acid, Perchloric acid, Hydrogen Peroxide. (Risk: Explosion/Fire).[2][3][4][5]

[6][7][8]

Strong Bases: Sodium Hydroxide. (Risk: Exothermic condensation/polymerization).

Waste Segregation Workflow
The following decision tree illustrates the logic for segregating this specific chemical from other

lab wastes.

Waste: 2-Propanone, 1-(2-hydroxyethoxy)-

Is it mixed with other chemicals?

Does mixture contain Halogens?
(Chloroform, DCM, etc.)

Yes

Stream A: Non-Halogenated
Organic Solvents (Preferred)

No (Pure)

Is water content > 10%?

No

Stream B: Halogenated
Solvent Waste

Yes

No

Stream C: Aqueous
Organic Waste

Yes

Click to download full resolution via product page

Figure 1: Waste segregation logic. This chemical should ideally be directed to Stream A (Non-

Halogenated Solvents) for fuel blending/incineration.
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Step-by-Step Disposal Procedures
Scenario A: Small-Scale Laboratory Disposal (Benchtop)
Context: Disposal of reaction byproducts or expired reagents (< 5 Liters).

Preparation:

Don PPE: Safety glasses, lab coat, and Butyl Rubber or Nitrile gloves (Acetone derivatives

can degrade latex).

Verify the waste container is compatible (HDPE plastic or Amber Glass).

Peroxide Testing:

If the container is old (>1 year) or crystals are visible around the cap, STOP. Do not open.

Contact EHS immediately.

If liquid is clear, test with a peroxide test strip. If < 10 ppm, proceed.

Transfer:

Pour slowly into the "Non-Halogenated Solvent Waste" carboy.

Use a funnel to prevent spills.

Labeling:

Tag the container with the full chemical name: 2-Propanone, 1-(2-hydroxyethoxy)-.

Check "Flammable" and "Irritant" on the hazardous waste tag.

Do not use abbreviations like "Ether Ketone".

Scenario B: Large-Scale/Industrial Disposal
Context: Drum-level waste for pickup by a licensed contractor.

Bulking:
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Combine with compatible non-halogenated solvents (e.g., Acetone, Ethanol, Methanol).

Ensure the drum is grounded/bonded during transfer to prevent static discharge ignition.[3]

Regulatory Coding (RCRA):

Assign EPA Waste Code D001 (Ignitable).

If the mixture contains other regulated solvents (e.g., Methanol), add F003.

Final Disposal Method:

The preferred method is Fuel Blending (High BTU recovery) or Incineration at a permitted

TSDF (Treatment, Storage, and Disposal Facility).

Emergency Response: Spills
Immediate Action: If a spill occurs during disposal, follow this containment workflow.

Spill Detected Assess Volume & Location

< 500 mL
(In Fume Hood)

> 500 mL
(Floor/Open Bench)

Absorb with Vermiculite/
Polypropylene Pads

Evacuate Area &
Contact EHS/Fire Dept

Place in Sealed Bag
Label as HazWaste

Click to download full resolution via product page

Figure 2: Emergency spill response protocol. Evacuation is required for large spills due to

flammability and vapor inhalation risks.

Regulatory Compliance & References
US EPA (RCRA):

D001: Ignitable Characteristic (Flash point < 60°C).[8] Even if the pure substance has a

higher flash point, mixtures with acetone/solvents usually trigger this.
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Empty Containers: P-listed? No. U-listed? No. Triple rinse empty containers; rinsate must be

treated as hazardous waste. Defaced containers may be recycled or trashed depending on

local laws.

References:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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